Cas no 165320-08-1 (Benzenamine,N-(3,4-dimethylphenyl)-3,4-dimethyl-N-phenyl-)

• Product Name: Benzenamine,N-(3,4-dimethylphenyl)-3,4-dimethyl-N-phenyl-
• CAS No: 165320-08-1
• MF: C₂₂H₂₃N
• MW: 301.42472577095
• CID: 110564
• PubChem ID: 21696495
• Update Time: 2025-04-18

Benzenamine,N-(3,4-dimethylphenyl)-3,4-dimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(3,4-dimethylphenyl)-3,4-dimethyl-N-phenyl-
• N,N'-Bis(3,4-dimethylphenyl) aniline
• N,N'-Bis(3,4-dimethylphenyl) aminobenzene
• N,N-bis(3,4-dimethylphenyl)amino-benzene
• N,N-bis-(3,4-dimethylphenyl)aminobenzene
• N,N-bis-(3,4-dimethylphenyl)-aminobenzene
• N,N-bis(3,4-dimethylphenyl)aniline
• N-bis(3,4-dimethylphenyl)aminobenzene
• [N,N-bis(3,4-dimethylphenyl)amino]benzene
• N,N/'-Bis(3,4-dimethylphenyl) aniline
• [N,N-bis-(3,4-dimethylphenyl)amino]benzene
• N-(3,4-DIMETHYLPHENYL)-3,4-DIMETHYL-N-PHENYLANILINE
• ACKSWDYVIGJBJV-UHFFFAOYSA-N
• N,N-bis(3,4-dimethylphenyl)aminobenzene
• SCHEMBL2310644
• 165320-08-1
• N,N'-Bis(3,4-dimethylphenyl)aniline
• 4-[N,N-bis-(3,4-dimethylphenyl) amino] benzene

• Inchi： 1S/C22H23N/c1-16-10-12-21(14-18(16)3)23(20-8-6-5-7-9-20)22-13-11-17(2)19(4)15-22/h5-15H,1-4H3
• InChI Key： ACKSWDYVIGJBJV-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C)=C(C)C=1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 301.18300
• Monoisotopic Mass: 301.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 6.6

Experimental Properties

• PSA: 3.24000
• LogP: 6.39000